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Compound of Interest

Compound Name: Nitrosulfonazo 11l

Cat. No.: B1148275

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Nitrosulfonazo lll, a complex organic dye
widely utilized as a chromogenic agent in analytical chemistry. Its primary application lies in the
spectrophotometric determination of various metal ions, owing to its ability to form distinctly
colored complexes. This document outlines its core chemical identifiers, physicochemical
properties, a detailed experimental protocol for its use, and visual diagrams illustrating its
mechanism of action and analytical workflow.

Core Compound Identification

Nitrosulfonazo lll is chemically identified as 2,7-Bis(4-nitro-2-sulfophenylazo)chromotropic
acid, often supplied as its tetrasodium salt.

Identifier Value Citation
CAS Number 1964-89-2 [1][2]
Molecular Formula C22H14N6018S4 [11[3]

2,7-Bis(4-nitro-2-
Synonyms sulfophenylazo)chromotropic [4]

acid tetrasodium salt
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Physicochemical and Spectroscopic Properties

The utility of Nitrosulfonazo Il as an analytical reagent is defined by its physical and spectral
characteristics. The presence of multiple sulfonate and nitro groups confers water solubility and
influences its electronic transitions, which are fundamental to its function as a colorimetric
indicator.[3]

Property Value Citation
Molecular Weight 824.6155 g/mol [1]
Appearance Dark-green to black powder [5]
Melting Point 222 °C (literature) [1][2]
Solubility Partly soluble in water [11[5]

) Approximately 570 nm in acidic
Maximal Absorbance (Amax) di
media

The molecule's extended conjugation system is responsible for its strong absorption in the
visible region, a characteristic trait of azo dyes.[3] It exhibits complex tautomeric behavior,
primarily an azo-hydrazone equilibrium, which can be influenced by solvent and pH, affecting
its spectroscopic properties.[3]

Principle of Application: Metal lon Chelation

Nitrosulfonazo lll functions as a chelating agent. In solution, it complexes with specific metal
ions. This binding event induces a significant shift in the molecule's electron distribution,
resulting in the formation of a new chemical species with a different color and, consequently, a
different absorption spectrum. The intensity of the color of the resulting complex is directly
proportional to the concentration of the metal ion, a relationship governed by the Beer-Lambert
Law. This principle allows for the quantitative determination of the analyte via UV-Vis
spectrophotometry.
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Caption: Logical diagram of the complexation reaction for quantitative analysis.

General Experimental Protocol: Spectrophotometric
Determination of a Metal lon

The following is a representative methodology for the determination of a target metal ion in an
aqueous sample using Nitrosulfonazo Ill. This protocol may require optimization based on the
specific analyte and sample matrix.

1. Reagent Preparation:

o Stock Solution of Nitrosulfonazo lll: Prepare a stock solution (e.g., 0.1% wi/v) by dissolving
a precisely weighed amount of Nitrosulfonazo Ill powder in deionized water. Store in a dark
bottle to prevent photodegradation.

o Buffer Solution: Prepare a buffer solution appropriate for the optimal pH required for the
complex formation with the target metal ion. The optimal pH for complexation can vary but is
often in the acidic range.[6]

» Standard Solutions: Prepare a series of standard solutions of the target metal ion with known
concentrations by diluting a certified stock solution.

2. Sample Preparation:

« If the sample contains solid particulates, filter it using appropriate filter paper (e.g., Whatman
No. 1).[7]
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If the sample matrix is complex (e.g., biological fluids, digested food), an acid digestion step
may be necessary to destroy organic compounds and release the metal ions.[7]

Transfer a precise aliquot of the prepared sample into a volumetric flask.
. Complex Formation:

To the volumetric flasks containing the sample and each of the standard solutions, add the
required volume of buffer solution to adjust the pH.

Add a specific volume of the Nitrosulfonazo Il stock solution.
Dilute to the final volume with deionized water and mix thoroughly.

Allow the solution to stand for a specified time (e.g., 10-15 minutes) to ensure complete
complex formation.[7]

. Spectrophotometric Measurement:

Set the spectrophotometer to the predetermined maximal absorbance wavelength (Amax) of
the metal-Nitrosulfonazo Ill complex.

Prepare a "blank” solution containing all reagents except for the analyte (the metal ion).[7]
Use this blank to zero the spectrophotometer.

Measure the absorbance of each standard solution and the sample solution.
. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standard solutions against
their corresponding concentrations.

Determine the concentration of the metal ion in the sample by interpolating its absorbance
value on the calibration curve. The linearity of this curve should be validated within the
working concentration range.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Nitrosulfonazo Ill: Properties and
Applications in Spectrophotometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148275#nitrosulfonazo-iii-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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